Cas no 84639-19-0 (1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-)

• Product name: 1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-
• CAS No: 84639-19-0
• MF: C₁₆H₁₃NO₃
• MW: 267.27932
• CID: 666615
• PubChem ID: 13242192

1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-
• 7-phenylmethoxy-1H-indole-2-carboxylic acid
• SCHEMBL1653144
• MUKNVPMLFAHORL-UHFFFAOYSA-N
• 7-benzyloxyindole-2-carboxylic acid
• 84639-19-0
• DTXSID10531390
• 7-(benzyloxy)-1H-indole-2-carboxylic acid

• Inchi： InChI=1S/C16H13NO3/c18-16(19)13-9-12-7-4-8-14(15(12)17-13)20-10-11-5-2-1-3-6-11/h1-9,17H,10H2,(H,18,19)
• InChI Key： MUKNVPMLFAHORL-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COC2=CC=CC3=C2NC(=C3)C(=O)O

Computed Properties

• Exact Mass: 267.08954328g/mol
• Monoisotopic Mass: 267.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.3Ų
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives